Cas no 896279-25-7 (N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide)

• Product Name: N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide
• CAS No: 896279-25-7
• MF: C₁₅H₁₁BrN₂O₃S₂
• MW: 411.293440103531
• CID: 6233820
• PubChem ID: 18573722
• Update Time: 2025-06-10

N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide
• N-(4-bromobenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide
• AKOS024660083
• 896279-25-7
• N-(4-bromo-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide
• F2556-0406

• Inchi： 1S/C15H11BrN2O3S2/c1-23(20,21)12-8-3-2-5-9(12)14(19)18-15-17-13-10(16)6-4-7-11(13)22-15/h2-8H,1H3,(H,17,18,19)
• InChI Key： ZIBDOUCZNSDUCP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(NC(C1C=CC=CC=1S(C)(=O)=O)=O)S2

Computed Properties

• Exact Mass: 409.93945g/mol
• Monoisotopic Mass: 409.93945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide

Comprehensive Overview of N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS No. 896279-25-7)

N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS No. 896279-25-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzothiazole and methanesulfonyl functional groups, exhibits potential applications in drug discovery and material science. Its molecular structure, featuring a 4-bromo substitution on the benzothiazole ring, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The growing interest in N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide is driven by its potential role in developing novel therapeutic agents. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could lead to breakthroughs in targeting specific enzymes or receptors. Recent studies have explored its utility in designing kinase inhibitors, a hot topic in oncology and inflammation research. This aligns with the increasing demand for small-molecule drugs in precision medicine.

From a synthetic perspective, the compound's methanesulfonyl group offers versatility in further chemical modifications. This feature is highly relevant in medicinal chemistry, where researchers frequently search for scaffold diversification strategies. The 4-bromo-1,3-benzothiazole moiety also contributes to its appeal, as benzothiazole derivatives are known for their bioactive properties. Such characteristics make CAS No. 896279-25-7 a subject of interest in academic and industrial laboratories.

In the context of green chemistry, the synthesis and application of N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide are being optimized to reduce environmental impact. This aligns with the global trend toward sustainable chemical processes, a frequently searched topic among chemists and environmental scientists. Innovations in catalytic methods and solvent-free reactions are being explored to enhance the compound's accessibility while minimizing waste.

The compound's potential extends beyond pharmaceuticals. Its unique structure makes it a candidate for advanced material science applications, such as organic electronics and photovoltaic materials. Researchers are investigating its electronic properties, including charge transport and luminescence, which are critical for developing next-generation optoelectronic devices. This multidisciplinary relevance underscores the importance of CAS No. 896279-25-7 in modern scientific research.

Quality control and analytical characterization of N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide are also areas of focus. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and consistency. These methods are frequently searched by professionals seeking reliable analytical protocols for complex organic compounds.

In summary, N-(4-bromo-1,3-benzothiazol-2-yl)-2-methanesulfonylbenzamide (CAS No. 896279-25-7) represents a versatile and promising compound with broad applications in drug discovery, material science, and sustainable chemistry. Its unique structural features and potential for innovation make it a valuable subject for ongoing research and development.